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Compound of Interest

Compound Name: 7-Methoxy-2-tetralone

Cat. No.: B1200426

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Methoxy-2-tetralone, with the CAS number 4133-34-0, is a chemical compound that
belongs to the tetralone family. Its structure consists of a tetralone backbone with a methoxy
group substituted at the seventh position. This compound serves as a valuable intermediate in
the synthesis of various organic molecules and has been a subject of interest in medicinal
chemistry.[1] Research has indicated its potential in the development of novel therapeutic
agents, attributed to its biological activities which are reported to include antimicrobial,
antioxidant, and anti-inflammatory properties. Furthermore, studies have suggested its
potential as an anticancer agent.[2] This guide provides a comprehensive overview of the core
physical properties of 7-Methoxy-2-tetralone, along with detailed experimental protocols for
their determination and a visualization of its synthesis workflow.

Core Physical Properties

The physical characteristics of 7-Methoxy-2-tetralone are crucial for its handling, storage, and
application in synthetic chemistry and drug design. The following table summarizes its key
physical properties.
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Physical Property Value Reference
Molecular Formula C11H1202 [2][3]
Molecular Weight 176.21 g/mol [2][3][4]

Clear yellow to orange liquid

Appearance after melting; also described as

a solid.
Melting Point 23-24 °C [51[6]
Boiling Point 124-126 °C at 1.5 mmHg [3B1[517]
Density 1.13 g/mL at 25 °C [B1I51[7]
Refractive Index n20/D 1.566 315171

Soluble in organic solvents

such as ethanol and acetone;
Solubility sparingly soluble in water. [6]

Water solubility has been

reported as 1.151 g/L.

Storage Temperature 2-8°C [31[5][6]

Experimental Protocols

Accurate determination of physical properties is fundamental for the characterization and
quality control of chemical compounds. The following are detailed methodologies for the key
experiments cited.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure substance, the melting point is a sharp, well-defined temperature. Impurities tend to
lower and broaden the melting point range.

Methodology: Capillary Method
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e Sample Preparation: A small amount of finely powdered, dry 7-Methoxy-2-tetralone is
packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer with the sample aligned
with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a Thiele
tube filled with mineral oil or a calibrated digital melting point apparatus).

o Heating: The heating bath is heated gradually, with the temperature rise controlled to
approximately 1-2°C per minute as the expected melting point is approached.

o Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded.

e Reporting: The melting point is reported as the range T1 - T2.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Methodology: Distillation Method

e Apparatus Setup: A small quantity of 7-Methoxy-2-tetralone is placed in a distillation flask
with a few boiling chips. The flask is fitted with a condenser, a thermometer, and a collection
vessel. The thermometer bulb should be positioned just below the side arm of the distillation
flask to accurately measure the temperature of the vapor.

o Heating: The distillation flask is heated gently.

o Observation: As the liquid boils, the vapor rises and enters the condenser. The temperature
is recorded when it stabilizes, which corresponds to the boiling point of the substance at the
given atmospheric pressure.

o Pressure Correction: Since the boiling point is pressure-dependent, the atmospheric
pressure at the time of the experiment should be recorded. The boiling point is often reported
at a specific pressure (e.g., 1.5 mmHg for 7-Methoxy-2-tetralone).
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Determination of Density

Density is the mass of a substance per unit volume. For a liquid, it is commonly determined
using a pycnometer or a hydrometer.

Methodology: Pycnometer Method

o Measurement of Pycnometer Mass: A clean, dry pycnometer of a known volume is weighed
accurately (ma).

 Filling with Sample: The pycnometer is filled with 7-Methoxy-2-tetralone, ensuring no air
bubbles are trapped. The filled pycnometer is then weighed (mz).

o Temperature Control: The measurement should be carried out at a constant, recorded
temperature (e.g., 25°C), as density is temperature-dependent.

e Calculation: The density (p) is calculated using the formula: p = (mz - m1) / V where V is the
volume of the pycnometer.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative and Semi-Quantitative Determination

» Solvent Selection: A range of solvents, including water and common organic solvents (e.g.,
ethanol, acetone), are used.

e Procedure: A small, measured amount of 7-Methoxy-2-tetralone (e.g., 10 mg) is added to a
test tube containing a specific volume of the solvent (e.g., 1 mL).

o Observation: The mixture is agitated, and the solubility is observed. Observations can be
categorized as:

o Soluble: The substance completely dissolves, forming a clear solution.

o Sparingly Soluble: Only a small portion of the substance dissolves.
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o Insoluble: The substance does not dissolve.

o Quantitative Determination: For a more precise measurement, a saturated solution is
prepared at a specific temperature. A known volume of the saturated solution is then taken,
the solvent is evaporated, and the mass of the remaining solute is measured to calculate the
solubility in terms of g/L or mol/L.

Mandatory Visualizations
Synthesis Workflow of 7-Methoxy-2-tetralone

The following diagram illustrates a synthetic pathway for 7-Methoxy-2-tetralone starting from
2,7-dimethoxy-1,4-dihydronaphthalene.

Click to download full resolution via product page

Caption: Synthesis of 7-Methoxy-2-tetralone from 2,7-dimethoxy-1,4-dihydronaphthalene.[8]

Logical Relationship of Physical Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of a compound like 7-Methoxy-2-tetralone.
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Pure Sample of
7-Methoxy-2-tetralone
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Caption: Workflow for the experimental characterization of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1200426#physical-properties-of-7-methoxy-2-
tetralone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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